Cas no 940003-50-9 (3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate)
940003-50-9 structure
Product Name:3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate
CAS No:940003-50-9
MF:C11H15F3O3SSi
MW:312.380713701248
CID:6640478
PubChem ID:16664978
Update Time:2024-01-23
3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 940003-50-9
- DTXSID101168654
- 3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate
-
- Inchi: 1S/C11H15F3O3SSi/c1-8-6-5-7-9(10(8)19(2,3)4)17-18(15,16)11(12,13)14/h5-7H,1-4H3
- InChI Key: YOYWVTYGCQLXGJ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1=CC=CC(C)=C1[Si](C)(C)C
Computed Properties
- Exact Mass: 312.04632653g/mol
- Monoisotopic Mass: 312.04632653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8Ų
3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
940003-50-9 (3-Methyl-2-(trimethylsilyl)phenyl 1,1,1-trifluoromethanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk